Cas no 40598-94-5 (3-Bromo-1H-indazole)
3-Bromo-1H-indazole structure
Product Name:3-Bromo-1H-indazole
CAS No:40598-94-5
MF:C7H5BrN2
MW:197.032000303268
MDL:MFCD00159926
CID:55253
PubChem ID:329763499
Update Time:2025-09-26
3-Bromo-1H-indazole Chemical and Physical Properties
Names and Identifiers
-
- 3-Bromoindazole
- 3-Bromo-1H-indazole
- 3-bromo-2H-indazole
- bromoindazole
- 1H-Indazole, 3-bromo-
- 3-brom-1h-indazol
- 2H-Indazole, 3-bromo-
- zlchem 586
- PubChem11861
- 3-bromo-1 H-indazole
- INDAZOLE, 3-BROMO-
- MLS000097926
- ZLD0031
- HTKXRTUKPXEALT-UHFFFAOYSA-N
- HMS2496H23
- HMS1755L10
- BCP17108
- PB12113
- TRA0005686
- CM10098
- VI20027
- CS-
- 3-Bromoindazole, 95%
- 3-bromo-1H-indazole;3-Bromoindazole
- SMR000060562
- DTXSID30352241
- 457891-24-6
- CS-W007434
- CHEMBL1482381
- BP-21296
- 40598-94-5
- MFCD00159926
- SY021216
- EN300-624179
- SCHEMBL61457
- Z56791616
- AKOS001017084
- G10036
- J-511794
- AC-1280
- SCHEMBL21802595
- FT-0604105
- F3095-4764
- A6787
- FS-3275
- AM20040425
-
- MDL： MFCD00159926
- Inchi： 1S/C7H5BrN2/c8-7-5-3-1-2-4-6(5)9-10-7/h1-4H,(H,9,10)
- InChI Key： HTKXRTUKPXEALT-UHFFFAOYSA-N
- SMILES： BrC1=C2C=CC=CC2=NN1
Computed Properties
- Exact Mass: 195.96400
- Monoisotopic Mass: 195.96361g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 129
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 28.7
- XLogP3: 2.6
Experimental Properties
- Melting Point: 143-147 °C
- PSA: 28.68000
- LogP: 2.32540
3-Bromo-1H-indazole Security Information
-
Symbol:
- Signal Word：Danger
- Hazard Statement： H301-H315-H319-H335
- Warning Statement： P261-P301+P310-P305+P351+P338
- Hazardous Material transportation number：UN 2811 6.1/PG 3
- WGK Germany：3
- Hazard Category Code： 25-36/37/38
- Safety Instruction： 26-45
-
Hazardous Material Identification：
- HazardClass：6.1
- PackingGroup：III
- Storage Condition：Store at room temperature
3-Bromo-1H-indazole Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-Bromo-1H-indazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM102042-10g |
3-bromo-1H-indazole |
40598-94-5 | 97% | 10g |
$122 | 2021-08-06 | |
| Chemenu | CM102042-25g |
3-bromo-1H-indazole |
40598-94-5 | 97% | 25g |
$224 | 2021-08-06 | |
| Fluorochem | 079923-1g |
3-Bromoindazole |
40598-94-5 | 95% | 1g |
￡17.00 | 2022-03-01 | |
| Fluorochem | 079923-5g |
3-Bromoindazole |
40598-94-5 | 95% | 5g |
￡58.00 | 2022-03-01 | |
| Fluorochem | 079923-10g |
3-Bromoindazole |
40598-94-5 | 95% | 10g |
￡92.00 | 2022-03-01 | |
| Fluorochem | 079923-25g |
3-Bromoindazole |
40598-94-5 | 95% | 25g |
￡184.00 | 2022-03-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 068701-25g |
3-Bromo-1H-indazole |
40598-94-5 | >95% | 25g |
7949.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 068701-5g |
3-Bromo-1H-indazole |
40598-94-5 | >95% | 5g |
2258.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 068701-1g |
3-Bromo-1H-indazole |
40598-94-5 | >95% | 1g |
584.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-HU213-20g |
3-Bromo-1H-indazole |
40598-94-5 | 97% | 20g |
1312.0CNY | 2021-07-12 |
3-Bromo-1H-indazole Related Literature
-
Shiv Shankar Gupta,Manisha,Rakesh Kumar,Ankit Kumar Dhiman,Upendra Sharma Org. Biomol. Chem. 2021 19 9675
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